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Compound of Interest

Compound Name: Oxygen-15

Cat. No.: B1254489 Get Quote

An in-depth exploration of the production, application, and quantitative analysis of Oxygen-15
in biological research and drug development.

Oxygen-15 (¹⁵O), a positron-emitting isotope of oxygen, stands as a cornerstone in the field of

molecular imaging, particularly in Positron Emission Tomography (PET). Its short half-life of

approximately 2.04 minutes allows for the real-time, in-vivo quantification of fundamental

biological processes, making it an invaluable tool for researchers, scientists, and drug

development professionals.[1][2][3] This guide provides a comprehensive overview of ¹⁵O as a

biological tracer, detailing its production, experimental applications, and the quantitative data it

yields.

Core Properties and Production
Oxygen-15 is a cyclotron-produced radionuclide.[1][3] The most common production method

involves the deuteron bombardment of nitrogen-14, as described by the nuclear reaction

¹⁴N(d,n)¹⁵O.[4][5] This process yields gaseous [¹⁵O]O₂, which can then be used directly or

converted into other essential radiotracers such as [¹⁵O]H₂O, [¹⁵O]CO₂, and [¹⁵O]CO.[4][6] The

short half-life of ¹⁵O necessitates an on-site cyclotron for its production and immediate use in

clinical and research settings.[7]
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Property Value Reference

Half-life ~122 seconds (~2.04 minutes) [1][3][4]

Decay Mode Positron Emission (β+) [4]

Positron Energy (Max) 1.73 MeV

Primary Production Reaction ¹⁴N(d,n)¹⁵O [4][5]

Key Applications in Research and Drug
Development
The primary application of ¹⁵O lies in PET imaging to non-invasively measure and quantify key

physiological parameters. Its use is particularly prominent in neurology, cardiology, and

oncology.

Cerebral Blood Flow and Metabolism
¹⁵O-labeled radiotracers are considered the gold standard for the quantitative measurement of

cerebral blood flow (CBF), cerebral blood volume (CBV), and the cerebral metabolic rate of

oxygen (CMRO₂).[4][8][9] These measurements are crucial for understanding brain function in

both healthy and diseased states, including stroke, neurodegenerative diseases, and brain

tumors.[10][11]

Myocardial Perfusion
In cardiology, [¹⁵O]H₂O is a freely diffusible tracer used to quantify regional myocardial blood

flow (MBF), providing critical information for the diagnosis and management of coronary artery

disease.[12][13][14] The quantitative nature of ¹⁵O-water PET allows for the assessment of

myocardial perfusion reserve, a key indicator of cardiac health.[13]

Tumor Oxygenation and Perfusion
The tumor microenvironment is often characterized by hypoxia, which can significantly impact

cancer progression and treatment efficacy. ¹⁵O-PET can be employed to measure tumor blood

flow and oxygen consumption, providing insights into tumor physiology and response to

therapy.[10]
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Experimental Protocols
The use of ¹⁵O as a tracer involves a series of coordinated steps, from production to data

analysis. The following outlines a generalized experimental workflow for a human PET study

measuring cerebral blood flow and oxygen metabolism.

Production of ¹⁵O-Labeled Radiotracers
[¹⁵O]O₂ Production: Gaseous nitrogen mixed with a small percentage of oxygen is

bombarded with deuterons in a cyclotron.[4] The resulting [¹⁵O]O₂ is purified to remove other

labeled compounds.[4]

[¹⁵O]H₂O Production: The produced [¹⁵O]O₂ gas is reacted with hydrogen over a palladium

catalyst to synthesize [¹⁵O]H₂O vapor, which is then dissolved in a saline solution for

intravenous injection.[5]

[¹⁵O]CO Production: [¹⁵O]O₂ is passed over activated charcoal at high temperatures to

produce [¹⁵O]CO, which is then purified.

PET Imaging Protocol for Cerebral Hemodynamics and
Metabolism
This protocol typically involves the sequential administration of three different ¹⁵O-labeled

tracers.

Cerebral Blood Volume (CBV) Measurement:

The subject inhales a bolus of [¹⁵O]CO.

[¹⁵O]CO binds to hemoglobin in red blood cells, acting as an intravascular tracer.[8]

A static PET scan is acquired to measure regional CBV.[15]

Cerebral Blood Flow (CBF) Measurement:

The subject receives an intravenous bolus injection of [¹⁵O]H₂O.[16]

A dynamic PET scan is performed to track the distribution of the tracer in the brain.[7][16]
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Arterial blood is sampled continuously to measure the arterial input function, which is the

concentration of the tracer in the arterial blood over time.[7]

Cerebral Metabolic Rate of Oxygen (CMRO₂) and Oxygen Extraction Fraction (OEF)

Measurement:

The subject inhales [¹⁵O]O₂.[8]

A dynamic PET scan is acquired to measure the distribution of the tracer.

Arterial blood sampling is conducted to measure the concentration of [¹⁵O]O₂ and its

metabolite, [¹⁵O]H₂O, in the blood.[4]

The acquired PET data, along with the CBF and CBV measurements and the arterial input

functions, are used in a mathematical model to calculate regional CMRO₂ and OEF.[10]

[15]

Recent advancements in hybrid PET/MR systems may reduce the complexity of these studies,

potentially eliminating the need for arterial blood sampling by using MRI to measure blood flow.

[4]

Quantitative Data Summary
The following tables summarize key quantitative data obtained from ¹⁵O-PET studies in healthy

human subjects.

Table 1: Cerebral Hemodynamic and Metabolic Parameters
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Parameter Abbreviation
Typical Value
(Gray Matter)

Unit Reference

Cerebral Blood

Flow
CBF ~50 mL/100g/min [17]

Cerebral Blood

Volume
CBV ~4-5 mL/100g [17]

Cerebral

Metabolic Rate

of Oxygen

CMRO₂ ~3.5 mL O₂/100g/min [15][17]

Oxygen

Extraction

Fraction

OEF ~0.4 (40%) Dimensionless [17][18]

Table 2: Myocardial Perfusion Parameters

Parameter
Abbreviatio
n

Typical
Value (Rest)

Typical
Value
(Stress)

Unit Reference

Myocardial

Blood Flow
MBF ~0.9 ~3.5 mL/g/min [13]

Myocardial

Perfusion

Reserve

MPR ~4.1 -
Dimensionles

s
[13]

Visualizing Workflows and Processes
Diagrams created using the DOT language provide a clear visual representation of the complex

workflows and biological processes involved in ¹⁵O-PET studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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